Cas no 301158-16-7 (4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid)

• Product Name: 4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid
• CAS No: 301158-16-7
• MF: C₁₄H₁₂ClNO₃S₂
• MW: 341.832980155945
• CID: 6070327
• PubChem ID: 1201206
• Update Time: 2025-06-12

4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid
• 4-[(5Z)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• 3-Thiazolidinebutanoic acid, 5-[(2-chlorophenyl)methylene]-4-oxo-2-thioxo-
• 301158-16-7
• (E)-4-(5-(2-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid
• 4-[(5E)-5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid
• F0207-0751
• AKOS002199273
• 4-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid

• Inchi： 1S/C14H12ClNO3S2/c15-10-5-2-1-4-9(10)8-11-13(19)16(14(20)21-11)7-3-6-12(17)18/h1-2,4-5,8H,3,6-7H2,(H,17,18)
• InChI Key： UVPVSGRBWTYETN-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC=C2Cl)C(=O)N(CCCC(O)=O)C1=S

Computed Properties

• Exact Mass: 340.9947133g/mol
• Monoisotopic Mass: 340.9947133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid

Research Brief on 4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid (CAS: 301158-16-7)

4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid (CAS: 301158-16-7) is a synthetic thiazolidinone derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this molecule, particularly the presence of a thiazolidinone core and a chlorophenyl moiety, contribute to its pharmacological profile and make it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid. One key area of research involves its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate NF-κB signaling pathways has been identified as a possible mechanism for its anti-inflammatory effects.

Another promising avenue of research explores the anticancer properties of 4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid. Preliminary studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. The compound appears to induce apoptosis through the activation of caspase-3 and caspase-9, as well as the disruption of mitochondrial membrane potential. Additionally, it has been observed to inhibit cancer cell migration and invasion, indicating potential anti-metastatic activity.

The pharmacokinetic properties of 4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid have also been investigated in recent studies. While the compound demonstrates good solubility and stability under physiological conditions, its oral bioavailability remains a challenge due to extensive first-pass metabolism. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems and prodrug approaches, to improve its bioavailability and therapeutic efficacy.

In conclusion, 4-(5E)-5-(2-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid (CAS: 301158-16-7) represents a promising therapeutic candidate with multiple potential applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. Future studies should focus on optimizing its pharmacokinetic profile and conducting more comprehensive preclinical evaluations to facilitate its transition into clinical development.